Cas no 1450764-52-9 (1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide)

1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide structure
1450764-52-9 structure
Product Name:1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide
CAS No:1450764-52-9
MF:C57H41F3NO5PSSi2
MW:996.14
CID:4552492
PubChem ID:134962982
Update Time:2025-04-28

1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1,?1,?1-Trifluoro-?N-?[(11bS)?-?4-?oxido-?2,?6-?bis(triphenylsilyl)?dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?yl]?methanesulfonamide
    • 1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide,99%e.e.
    • 1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide
    • 1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d
    • Methanesulfonamide, 1,1,1-trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]-
    • CS-0093654
    • CS-0093657
    • 1,1,1-trifluoro-N-(4-oxido-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)methanesulfonamide
    • 1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide
    • 1099596-63-0
    • 1450764-52-9
    • 1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide
    • Inchi: 1S/C57H41F3NO5PSSi2/c58-57(59,60)68(63,64)61-67(62)65-55-51(69(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)66-67)70(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-40H,(H,61,62)
    • InChI Key: JFHZUNGBPYBCBO-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC2=CC=CC=C2C2C3C4=CC=CC=C4C=C([Si](C4C=CC=CC=4)(C4C=CC=CC=4)C4C=CC=CC=4)C=3OP(=O)(NS(=O)(=O)C(F)(F)F)OC1=2

Computed Properties

  • Exact Mass: 995.19336913g/mol
  • Monoisotopic Mass: 995.19336913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 70
  • Rotatable Bond Count: 10
  • Complexity: 1690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Vapor Pressure: No data available

1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide Security Information

1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-bis(triphenylsilyl)di naphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methan esulfonamide Pricemore >>

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